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Compound of Interest
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Cat. No.: B12809606 Get Quote

Despite extensive searches of chemical databases and the scientific literature, no published

total synthetic routes for the natural product (-)-Isoledene have been identified. This precludes

a direct comparative analysis of its synthesis against other methods at this time.

(-)-Isoledene is a sesquiterpene with the chemical formula C₁₅H₂₄. While its chemical structure

and properties are known, and the compound is commercially available from various suppliers,

the academic or patent literature does not appear to contain any reports of its total synthesis,

either enantioselectively or in racemic form.

This lack of published synthetic data makes it impossible to fulfill the request for a

comprehensive benchmarking guide that would compare different synthetic strategies. Such a

guide would require detailed information on reaction steps, yields, stereoselectivity, and

experimental protocols, none of which are publicly available for (-)-Isoledene.

Research into the synthesis of other sesquiterpenes with structurally related carbon skeletons,

such as those possessing a tricyclo[5.3.1.0(1,5)]undecane core (cedrane-type sesquiterpenes),

is ongoing in the field of organic chemistry. These synthetic endeavors often involve complex

multi-step sequences to construct the intricate polycyclic frameworks and control

stereochemistry. Methodologies such as cycloadditions, transition-metal-catalyzed cross-

coupling reactions, and biomimetic cyclizations are commonly employed. However, without a

specific published route for (-)-Isoledene, any comparison to these related syntheses would be

purely speculative.
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For researchers, scientists, and drug development professionals interested in (-)-Isoledene,

the current options are limited to purchasing the compound from commercial sources or

undertaking the novel challenge of developing the first total synthesis. A potential starting point

for such an endeavor could involve exploring biosynthetic pathways or applying modern

synthetic strategies that have proven effective for other complex sesquiterpenes.

Until a synthetic route is developed and published, a comparative guide benchmarking the

synthesis of (-)-Isoledene cannot be compiled. The scientific community awaits the first

successful total synthesis of this intriguing natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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